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Compound of Interest

Compound Name: Demethoxyencecalinol

Cat. No.: B1596252 Get Quote

Essential Safety and Handling Guide for
Demethoxyencecalinol
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Demethoxyencecalinol. The

following procedures are designed to ensure a safe laboratory environment by outlining

necessary personal protective equipment (PPE), emergency plans, and disposal methods.

Demethoxyencecalinol is a chemical compound that requires careful handling due to its

potential health hazards. Adherence to these guidelines is essential to minimize risk and

ensure safe operational conduct.

Hazard Identification and Personal Protective
Equipment
Demethoxyencecalinol is classified as harmful if swallowed, causes skin irritation, and can

result in serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2] One safety data

sheet indicates that it is suspected of causing genetic defects.[2] Due to these hazards, the use

of appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Safety goggles with side-shields are required to protect against splashes and

airborne particles.[1]

Hand Protection: Wear protective, impervious gloves.[1][2]

Skin and Body Protection: An impervious clothing, such as a lab coat or coveralls, should be

worn to prevent skin contact.[1]

Respiratory Protection: In areas with inadequate ventilation or where dust or aerosols may

be generated, a suitable respirator must be used.[1]

Quantitative Hazard Classification
The following table summarizes the GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) hazard classifications for Demethoxyencecalinol.

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Germ cell mutagenicity Category 2
H341: Suspected of causing

genetic defects

Data sourced from multiple safety data sheets.[1][2]

Experimental Protocols and Handling Procedures
Engineering Controls: Always handle Demethoxyencecalinol in a well-ventilated area.[1] The

use of a chemical fume hood is recommended to avoid inhalation of dust or vapors.[1] Ensure

that safety showers and eyewash stations are readily accessible in the workspace.[1]
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Safe Handling Workflow:

The following diagram outlines the standard operating procedure for safely handling

Demethoxyencecalinol, from preparation to disposal.
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Caption: This diagram illustrates the procedural flow for the safe handling of

Demethoxyencecalinol.

Emergency Procedures
In the event of an exposure, immediate action is critical. The following diagram details the

appropriate first aid response.

First Aid and Emergency Response:

Emergency Response Protocol for Demethoxyencecalinol Exposure
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Caption: This diagram outlines the immediate first aid steps to take following an exposure to

Demethoxyencecalinol.

Spill and Leak Procedures: In the case of a spill, evacuate unnecessary personnel. Wear full

personal protective equipment, including respiratory protection.[1] Prevent further leakage if it

is safe to do so. Absorb the spill with an inert material (e.g., diatomite, universal binders) and

decontaminate the area by scrubbing with alcohol.[1] Collect all contaminated materials into a

suitable container for disposal.[1]

Disposal Plan
All waste materials contaminated with Demethoxyencecalinol, including used PPE and spill

cleanup materials, must be disposed of as hazardous waste.[3] Follow all local, state, and

federal regulations for hazardous waste disposal. Do not allow the chemical to enter drains or

water courses.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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